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Compound of Interest

Compound Name: 8-CPT-Cyclic AMP sodium

Cat. No.: B1663045 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe and Effective Use of 8-CPT-Cyclic AMP Sodium Salt in the Laboratory.

This document provides crucial safety and logistical information for the handling of 8-(4-

Chlorophenylthio)adenosine 3',5'-cyclic monophosphate sodium salt (8-CPT-Cyclic AMP
sodium salt). Adherence to these guidelines is essential to ensure personnel safety and

maintain the integrity of your research.

Immediate Safety and Personal Protective
Equipment (PPE)
Proper personal protective equipment is the first line of defense against potential exposure.

When handling 8-CPT-Cyclic AMP sodium salt, particularly in its powdered form, the following

PPE is mandatory:

Respiratory Protection: A dust mask of type N95 (US) or equivalent is essential to prevent

inhalation of the powder.[1]

Eye Protection: Safety glasses with side shields or goggles are required to protect the eyes

from dust particles.

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, must be worn to prevent

skin contact.
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Operational Plan: From Receipt to Experimentation
A systematic approach to handling 8-CPT-Cyclic AMP sodium salt will minimize risks and

ensure the quality of the compound for experimental use.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks. The compound should be

stored in a tightly sealed container at -20°C.[1]

Preparation of Stock Solutions
8-CPT-Cyclic AMP sodium salt is soluble in water, with a solubility of up to 25 mg/mL.[1] To

prepare a stock solution, follow this aseptic procedure in a laminar flow hood:

Calculate the required mass: Determine the mass of 8-CPT-Cyclic AMP sodium salt

needed to achieve the desired stock solution concentration.

Weigh the powder: Using a calibrated analytical balance, carefully weigh the powdered

compound onto sterile weigh paper.

Dissolution: Transfer the powder to a sterile conical tube. Add the appropriate volume of

sterile, nuclease-free water.

Mixing: Gently vortex the solution until the powder is completely dissolved.

Sterilization: Filter-sterilize the stock solution through a 0.22 µm syringe filter into a new

sterile tube.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C.

Experimental Protocol: General Cell Culture
Application
8-CPT-Cyclic AMP sodium salt is a cell-permeable analog of cyclic AMP and is commonly

used to activate the cAMP-dependent protein kinase A (PKA) signaling pathway in cell culture

experiments.
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Cell Seeding: Plate cells at the desired density in a suitable culture vessel and allow them to

adhere and recover overnight.

Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the 8-CPT-

Cyclic AMP stock solution. Dilute the stock solution to the final desired concentration in pre-

warmed, serum-free, or complete cell culture medium.

Cell Treatment: Remove the old medium from the cells and replace it with the medium

containing the desired concentration of 8-CPT-Cyclic AMP. Include a vehicle control (medium

without the compound).

Incubation: Incubate the cells for the time required for your specific experimental endpoint.

This can range from minutes for phosphorylation studies to hours for gene expression

analysis.

Downstream Analysis: Following incubation, proceed with your intended analysis, such as

cell lysis for western blotting, RNA extraction for qPCR, or cell viability assays.

Disposal Plan
While 8-CPT-Cyclic AMP sodium salt is not classified as a hazardous substance according to

the Globally Harmonized System (GHS), it is imperative to follow proper laboratory waste

disposal procedures.

Solid Waste: Dispose of uncontaminated solid waste, such as empty containers and used

weigh paper, in the regular laboratory trash. Ensure containers are fully empty.

Liquid Waste: Unused or waste solutions of 8-CPT-Cyclic AMP sodium salt should be

considered non-hazardous chemical waste. These can typically be disposed of down the

drain with copious amounts of water, provided this is in accordance with your institution's and

local regulations. Always consult your institution's Environmental Health and Safety (EHS)

office for specific guidance on non-hazardous waste disposal.

Contaminated Materials: Any materials that have come into contact with the compound, such

as pipette tips and gloves, should be disposed of in the appropriate laboratory waste stream

as per your institutional guidelines.
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Quantitative Data Summary
Property Value

Molecular Weight 493.79 g/mol

Form Powder

Color White

Solubility in Water 25 mg/mL

Storage Temperature -20°C

Visualizing the Workflow and Signaling Pathway
To further clarify the procedures and the compound's mechanism of action, the following

diagrams are provided.
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Experimental Workflow for 8-CPT-Cyclic AMP Sodium Salt
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Activation of the PKA Signaling Pathway by 8-CPT-Cyclic AMP
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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